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Compound of Interest

Compound Name:
N,N-dimethyl-1-(5-nitro-1H-indol-

3-yl)methanamine

Cat. No.: B017098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 5-nitroindole scaffold has garnered significant interest in medicinal chemistry as a

"privileged structure" for the development of novel therapeutic agents. This guide provides a

comparative overview of the therapeutic potential of 5-nitroindole derivatives, with a focus on

their anticancer and antimicrobial properties. While research on the specific derivative 5-

nitrogramine is limited, the broader class of 5-nitroindoles has demonstrated promising

biological activities, supported by experimental data.

Anticancer Activity of 5-Nitroindole Derivatives
Derivatives of 5-nitroindole have shown potent cytotoxic activity against various cancer cell

lines. A primary mechanism of action involves the stabilization of G-quadruplex structures in the

promoter region of the c-Myc oncogene.[1] This stabilization leads to the downregulation of c-

Myc expression, a transcription factor implicated in up to 80% of human cancers, subsequently

inducing cell cycle arrest and apoptosis.[1] Furthermore, some 5-nitroindole compounds have

been observed to increase intracellular levels of reactive oxygen species (ROS), contributing to

their cytotoxic effects.[1]

Comparative Anticancer Efficacy
The following table summarizes the in vitro anticancer activity of representative 5-nitroindole

derivatives against various human cancer cell lines.
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Compound
Class

Cell Line Activity Metric Value Reference

Pyrrolidine-

substituted 5-

nitroindoles

HeLa (Cervical

Cancer)
GI50 < 8.5 µM [2]

6-nitro-4-

substituted

quinazolines

Colon and Lung

Cancer Cells
Cytotoxicity

Superior to or

nearly equal to

gefitinib

[3]

5-

Trifluoromethyl-

2-thioxo-

thiazolo[4,5-

d]pyrimidines

NCI-60 panel GI50 Varies by cell line [4]

2-Chloro-5-

nitrobenzaldehyd

e derivatives

Various cancer

cell lines
GI50

Varies by

derivative
[5]

Signaling Pathways in Anticancer Activity
The anticancer effects of 5-nitroindole derivatives are mediated through specific signaling

pathways. The diagrams below illustrate the key molecular events following treatment with

these compounds.
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c-Myc Downregulation Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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